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Compound of Interest

Compound Name: Dehydro Felodipine-d3

Cat. No.: B12302599

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources for
Dehydro Felodipine-d3, a critical internal standard for the quantitative analysis of the calcium
channel blocker, Felodipine. This document is intended to assist researchers, scientists, and
drug development professionals in sourcing this compound and in understanding its application
in bioanalytical methodologies.

Introduction to Dehydro Felodipine-d3

Dehydro Felodipine-d3 is the deuterated analog of Dehydro Felodipine, the primary
metabolite of Felodipine. Its chemical name is 5-O-ethyl 3-O-(trideuteriomethyl) 4-(2,3-
dichlorophenyl)-2,6-dimethylpyridine-3,5-dicarboxylate, and its CAS number is 1189916-52-6.
The incorporation of three deuterium atoms provides a distinct mass difference from the
endogenous metabolite, making it an ideal internal standard for mass spectrometry-based
guantification assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).
The use of a stable isotope-labeled internal standard is crucial for correcting for variations in
sample preparation and instrument response, thereby ensuring the accuracy and precision of
analytical results.

Commercial Availability

A variety of chemical suppliers offer Dehydro Felodipine-d3 for research purposes. The
following table summarizes the key information for sourcing this compound. Please note that
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availability and product specifications are subject to change, and it is recommended to consult
the suppliers' websites for the most current information.

. . Available
Supplier Catalog Number Purity .
Quantities
Toronto Research 1 mg, 5 mg, 10 mg, 25
_ D229652 >98%
Chemicals (TRC) mg, 50 mg
MedChemExpress 1 mg, 5 mg, 10 mg, 25
HY-132657S >98%
(MCE) mg, 50 mg, 100 mg
Santa Cruz N
sc-219527 Not Specified 1 mg, 5mg

Biotechnology, Inc.

. 30123 (as (¥)- -
Cayman Chemical o >98% (Felodipine) 1 mg, 5 mg, 10 mg
Felodipine-d5)

TRC-D229650-1MG, -
LGC Standards Not Specified 1 mg, 5 mg, 10 mg
-5MG, etc.

Experimental Protocol: Quantification of Felodipine
in Human Plasma using LC-MS/MS with Dehydro
Felodipine-d3 as an Internal Standard

The following protocol is a representative example of how Dehydro Felodipine-d3 is utilized
as an internal standard for the quantification of Felodipine in a biological matrix. This method is
based on established bioanalytical techniques.[1][2][3]

Materials and Reagents

o Felodipine analytical standard
o Dehydro Felodipine-d3 (Internal Standard)
e Human plasma (with anticoagulant, e.g., K2EDTA)

o Acetonitrile (HPLC grade)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ipo114053_55f9da0635/ipo114053.pdf
http://www.ijpsr.info/docs/IJPSR11-02-02-06.pdf
http://gilbertodenucci.com/site/docstation/com_content.article/24/felodipine_quantification_in_human_plasma_by_high_performance_liquid_chromato.pdf
https://www.benchchem.com/product/b12302599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12302599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

96-well plates or microcentrifuge tubes

Preparation of Standard and Quality Control (QC)
Solutions

o Stock Solutions (1 mg/mL): Accurately weigh and dissolve Felodipine and Dehydro
Felodipine-d3 in methanol to prepare individual stock solutions.

e Working Standard Solutions: Prepare serial dilutions of the Felodipine stock solution in 50:50
(v/v) acetonitrile:water to create calibration curve standards.

¢ Internal Standard (IS) Working Solution: Dilute the Dehydro Felodipine-d3 stock solution
with 50:50 (v/v) acetonitrile:water to a final concentration of 50 ng/mL.

¢ Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations by spiking blank human plasma with the Felodipine working standard
solutions.

Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample (blank, calibration standard, QC, or unknown), add 20 pL of the
IS working solution (Dehydro Felodipine-d3).

Vortex mix for 10 seconds.

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex mix vigorously for 1 minute.

Centrifuge the samples at 4000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean 96-well plate or vials.
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o Evaporate the solvent to dryness under a stream of nitrogen at 40°C.
o Reconstitute the residue in 200 pL of the mobile phase.

e Vortex mix and centrifuge prior to injection.

LC-MS/MS Conditions

o LC System: A high-performance liquid chromatography system capable of gradient elution.
e Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 um).

e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient Elution:

[¢]

0-0.5 min: 20% B

0.5-2.5 min: 20-90% B

[e]

2.5-3.0 min: 90% B

o

3.0-3.1 min: 90-20% B

[¢]

3.1-4.0 min: 20% B

[¢]

¢ Flow Rate: 0.4 mL/min.

e Injection Volume: 10 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

e MRM Transitions:

o Felodipine: Q1 m/z 384.1 -> Q3 m/z 338.1
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o Dehydro Felodipine-d3 (I1S): Q1 m/z 385.2 -> Q3 m/z 340.1

Data Analysis

e Construct a calibration curve by plotting the peak area ratio of Felodipine to the internal
standard (Dehydro Felodipine-d3) against the nominal concentration of the calibration
standards.

» Use a weighted linear regression (1/x?) to fit the calibration curve.

» Determine the concentration of Felodipine in the QC and unknown samples by interpolating
their peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Felodipine in a
biological sample using Dehydro Felodipine-d3 as an internal standard.

Sample Prep: LC-MS/MS Analysis

LC Separation MSIMS Detection
] st [ o] rmmen

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sources and Analytical Applications of
Dehydro Felodipine-d3: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12302599#commercial-sources-for-dehydro-
felodipine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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